Cas no 42492-57-9 (N-Boc-sarcosine Methyl Ester)

• Product Name: N-Boc-sarcosine Methyl Ester
• CAS No: 42492-57-9
• Molecular Formula: C₉H₁₇NO₄
• Molecular Weight: 203.23558
• CID: 89513
• PubChem ID: 14018930

N-Boc-sarcosine Methyl Ester Properties

Names and Identifiers

• N-tert-Butoxycarbonylsarcosine methyl ester
• Boc-Gly-Ome
• Boc-Sarcosine Methyl Ester
• N-Boc-sarcosine methyl ester
• Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate
• Boc-Sar-OMe
• methyl 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetate
• N-Boc-N-methylglycine methyl ester
• N-t-BOC-sarcosine methyl ester
• N-t-butoxycarbonyl-N-methylaminoacetic acid methyl ester
• N-t-butoxycarbonyl-sarcosine methyl ester
• N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-glycine methyl ester
• 42492-57-9
• SCHEMBL7023795
• DS-9780
• V10036
• DTXSID60554377
• AKOS009815947
• FT-0653531
• LTBDTYJYKRLTRN-UHFFFAOYSA-N
• Methyl2-((tert-butoxycarbonyl)(methyl)amino)acetate
• LTBDTYJYKRLTRN-UHFFFAOYSA-
• J-523184
• A825916
• InChI=1/C9H17NO4/c1-9(2,3)14-8(12)10(4)6-7(11)13-5/h6H2,1-5H3
• MFCD04973115
• CS-0154818
• Methyl N-(tert-butoxycarbonyl)-N-methylglycinate
• DB-013279
• METHYL 2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]ACETATE

• MDL： MFCD04973115
• InChIKey： LTBDTYJYKRLTRN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H17NO4/c1-9(2,3)14-8(12)10(4)6-7(11)13-5/h6H2,1-5H3
• SMILES： CC(C)(C)OC(=O)N(C)CC(=O)OC

Computed Properties

• Exact Mass: 203.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 203.11575802g/mol
• Heavy Atom Count: 14
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 1.02630
• PSA: 55.84000
• Boiling Point: 249.6±19.0 ºC (760 Torr),
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 104.8±21.5 ºC,
• Solubility: Slightly soluble (22 g/l) (25 º C),
• Color/Form: Not available
• Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),

N-Boc-sarcosine Methyl Ester Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

N-Boc-sarcosine Methyl Ester Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%